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Introduction

Isocaproaldehyde, systematically known as 4-methylpentanal, is a six-carbon branched-chain
aldehyde with the chemical formula CsH120.[1][2] It is a volatile organic compound and a
known biochemical, notably as a product of the enzymatic cleavage of the cholesterol side
chain during steroidogenesis.[3][4] Understanding the stability and degradation pathways of
isocaproaldehyde is crucial for researchers in various fields, including drug development,
where it may arise as a metabolite or a degradation product of larger molecules. Its reactive
aldehyde functional group makes it susceptible to a variety of chemical transformations,
influencing its biological activity and toxicological profile.

This technical guide provides a comprehensive overview of the current knowledge on the
stability and degradation of isocaproaldehyde, summarizing key data, outlining experimental
protocols, and visualizing its degradation pathways.

Chemical and Physical Properties

A summary of the key chemical and physical properties of isocaproaldehyde is presented in
Table 1. It is a flammable liquid and requires careful handling and storage to maintain its
integrity.[1]

Table 1: Chemical and Physical Properties of Isocaproaldehyde
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Property Value Reference
IUPAC Name 4-methylpentanal [2]
Synonyms Isocaproaldehyde, Isohexanal [1][2]

CAS Number 1119-16-0 [1]
Molecular Formula CeH120 [1]
Molecular Weight 100.16 g/mol [1]
Appearance Liquid

Boiling Point 122-123 °C

Flash Point 21°C

Stability Profile and Storage Recommendations

Isocaproaldehyde is chemically stable under standard ambient conditions when stored
properly. However, its aldehyde functionality makes it prone to degradation over time,
particularly when exposed to air, light, and elevated temperatures. For long-term storage, it is
recommended to keep isocaproaldehyde in a tightly sealed container under an inert
atmosphere, protected from light, and at a refrigerated temperature of 2-8°C. For stock
solutions, storage at -20°C is recommended, and they are generally usable for up to one
month.[5] The pure compound can be stored for up to 24 months under ideal conditions.[5]

Degradation Pathways

The degradation of isocaproaldehyde can proceed through both enzymatic and non-
enzymatic pathways. These pathways are critical in determining its biological fate and potential
for interaction with other molecules.

Enzymatic Degradation

In biological systems, isocaproaldehyde is primarily metabolized through reduction.

The main enzymatic degradation pathway for isocaproaldehyde is its reduction to the
corresponding primary alcohol, 4-methylpentan-1-ol. This reaction is catalyzed by NAD(P)H-
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dependent aldehyde reductases.

o Aldose Reductase (AKR1B1): In mammalian tissues, particularly the adrenal glands, aldose
reductase is a major enzyme responsible for the reduction of isocaproaldehyde.[5] This
enzyme exhibits a high affinity for isocaproaldehyde, with a Michaelis constant (Km) value
of 1 uM.[5] The reaction utilizes NADPH as a cofactor.

e Mouse Vas Deferens Protein (MVDP): Another enzyme implicated in the detoxification of
isocaproaldehyde is the mouse vas deferens protein (MVDP), an aldose reductase-like
protein.[6] MVDP also catalyzes the reduction of isocaproaldehyde to 4-methylpentan-1-ol.

[6]7]

The enzymatic reduction of isocaproaldehyde is a critical detoxification pathway, as
aldehydes are generally more reactive and potentially more toxic than their corresponding
alcohols.

NADPH + H+

Click to download full resolution via product page

Figure 1: Enzymatic reduction of isocaproaldehyde. (Within 100 characters)

Non-Enzymatic Degradation

Due to its reactive aldehyde group, isocaproaldehyde is susceptible to various non-enzymatic
degradation reactions, including oxidation, photolysis, and reactions with nucleophiles.

Aldehydes are readily oxidized to carboxylic acids. While specific kinetic data for
isocaproaldehyde oxidation is scarce, the general mechanism involves the formation of a
peroxy acid intermediate, which then converts to isocaproic acid (4-methylpentanoic acid). This
process can be initiated by atmospheric oxygen (autoxidation) and can be accelerated by heat,
light, and the presence of metal ions. The oxidation of aliphatic aldehydes can be a complex
process leading to a variety of products.[8]
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Aliphatic aldehydes can undergo photodegradation upon exposure to ultraviolet (UV) light.[7][9]
The primary photochemical processes for aldehydes include Norrish Type | and Type I
reactions. For isocaproaldehyde, this could lead to the formation of various smaller volatile
compounds through cleavage of the carbon-carbon bonds adjacent to the carbonyl group.

The electrophilic carbonyl carbon of isocaproaldehyde is a target for nucleophilic attack.

» Aldol Condensation: Under basic conditions, aldehydes with a-hydrogens, such as
isocaproaldehyde, can undergo self-condensation reactions (aldol condensation) to form 3-
hydroxy aldehydes, which can subsequently dehydrate to form a,B3-unsaturated aldehydes.
[10][11]

e Reaction with Amino Acids: The aldehyde group can react with primary and secondary
amines, such as the amino groups of amino acids and proteins, to form Schiff bases
(imines).[12] This reaction is reversible but can lead to further, more stable products through
subsequent reactions like reduction or cyclization. While specific studies on
isocaproaldehyde are limited, this reactivity is a general characteristic of aldehydes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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